Cas no 2091762-98-8 (1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro-
• CAS No: 2091762-98-8
• MF: C₉H₁₀BrClN₄
• MW: 289.559499263763
• CID: 5254270
• Update Time: 2025-08-03

1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro-

• Inchi： 1S/C9H10BrClN4/c1-2-3-4-15-9-6(7(10)14-15)8(11)12-5-13-9/h5H,2-4H2,1H3
• InChI Key： KAORJEUKDADZAU-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C(Br)=NN(CCCC)C2=N1

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro-

1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro- (CAS No. 2091762-98-8)

1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro- is a heterocyclic compound with the CAS registry number 2091762-98-8. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule consists of a pyrimidine ring fused with a pyrazole ring, with substituents at positions 3, 4, and 1. Specifically, the compound features a bromine atom at position 3, a chlorine atom at position 4, and a butyl group at position 1. These substituents contribute to the compound's chemical properties and potential applications in various fields.

The synthesis of 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro- involves multi-step organic reactions. Typically, the process begins with the preparation of the pyrimidine core, followed by the introduction of the pyrazole ring through cyclization reactions. The substitution of bromine and chlorine atoms is achieved through nucleophilic aromatic substitution or electrophilic aromatic substitution methods. The butyl group is introduced via alkylation or coupling reactions. The optimization of these steps is crucial to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of pyrazolopyrimidines as bioactive molecules in drug discovery. For instance, researchers have explored their role as kinase inhibitors due to their ability to bind to ATP-binding pockets in protein kinases. The presence of electron-withdrawing groups like bromine and chlorine enhances the compound's ability to interact with these targets. Additionally, the butyl group introduces lipophilicity, which improves the compound's bioavailability.

In terms of physical properties, 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro- has a molecular weight of approximately 355.6 g/mol and a melting point in the range of 200°C to 250°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate due to its balanced hydrophilic and lipophilic characteristics.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Recent research has demonstrated that certain pyrazolopyrimidines exhibit selective cytotoxicity against cancer cells while sparing normal cells. The bromine and chlorine substituents play a critical role in modulating these effects by influencing the compound's electronic properties and steric interactions.

Moreover, 1H-Pyrazolo[3,4-d]pyrimidine derivatives have shown potential in antiviral therapy. A study published in *Nature Communications* revealed that certain analogs inhibit viral replication by targeting essential viral enzymes. The butyl group in this compound enhances its ability to penetrate cell membranes, making it more effective in delivering antiviral activity.

In conclusion, 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-1-butyl-4-chloro- (CAS No. 2091762-98-8) is a versatile heterocyclic compound with significant potential in drug discovery and development. Its unique structure and substituent effects make it a valuable candidate for exploring new therapeutic strategies across various disease areas.